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Compound of Interest

Compound Name: Gaviscon

Cat. No.: B1233894 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed overview of the in-vitro methodologies used to characterize the

raft-forming properties of Gaviscon and other alginate-based reflux suppressants. These

protocols are essential for quality control, formulation development, and comparative analysis

of product performance.

Introduction: The Science of Alginate Raft
Formation
Gaviscon's therapeutic effect in managing gastroesophageal reflux disease (GERD) is

primarily physical and does not depend on systemic absorption.[1] The key ingredient, sodium

alginate, is a polysaccharide derived from brown seaweed.[2] Upon contact with gastric acid,

the sodium alginate precipitates to form a viscous gel.[2][3] In formulations like Gaviscon
Double Action, sodium bicarbonate and calcium carbonate are also included.[1][4] These react

with gastric acid to produce carbon dioxide gas, which becomes entrapped within the alginate

gel, causing it to become buoyant and float on top of the stomach contents.[2][4][5] This

floating gel, known as a "raft," acts as a physical barrier, preventing the reflux of acidic stomach

contents into the esophagus.[1][5] The calcium ions released from calcium carbonate cross-link

with the alginate chains, significantly strengthening the raft.[5][6][7] The strength, volume, and

resilience of this raft are critical parameters that determine the efficacy and duration of action of

the product.[8][9]
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Key Performance Parameters & Quantitative Data
The in-vitro assessment of alginate rafts involves measuring several key parameters. The

following tables summarize quantitative data from comparative studies on various alginate-

based products.

Table 1: Raft Strength, Weight, and Volume of Various Alginate Products

Product
Raft Strength (g)
(CV%)

Raft Weight (g)
(CV%)

Raft Volume (ml)
(CV%)

Gaviscon Advance 16.5 (21.2) 18.2 (14.2) 26.8 (10.9)

Gaviscon Liquid 12.9 (22.6) 53.0 (11.0) 60.1 (10.8)

Peptac 10.8 (30.4) 33.1 (12.1) 37.0 (13.6)

Gastrocote 7.9 (31.6) 19.2 (6.4) 21.0 (6.1)

Mylanta Heartburn

Relief
4.6 (17.6) 29.8 (10.4) 33.2 (11.5)

Rennie Duo 4.1 (33.9) 17.5 (10.6) 20.0 (10.9)

Algicon 1.6 (26.3) 9.1 (56.4) 11.2 (52.2)

Gaviscon Extra

Strength (USA)
1.1 (34.0) 6.8 (18.1) 8.8 (17.1)

Gaviscon Regular

Strength (USA)
1.8 (32.6) 3.9 (17.2) 5.5 (16.4)

Data adapted from Hampson et al., 2005.[10] CV% indicates the coefficient of variation.

Table 2: Raft Resilience of Various Alginate Products
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Product
Raft Resilience (min) -
Median

Raft Resilience (min) -
Range

Gaviscon Advance 120 120–120

Gaviscon Liquid 120 120–120

Peptac 120 120–120

Gastrocote 120 105–120

Mylanta Heartburn Relief 10 0–15

Rennie Duo 10 0–15

Algicon 0 0–0

Gaviscon Extra Strength (USA) 0 0–0

Gaviscon Regular Strength

(USA)
0 0–0

Data adapted from Hampson et al., 2005.[10]

Experimental Protocols
This method utilizes a texture analyzer to measure the force required to pull a probe through

the formed alginate raft. This force is defined as the raft strength.[8][11]

Equipment and Materials:

Texture Analyser (e.g., Brookfield CTX or Stable Micro Systems TA-XT2) fitted with a 5 kg

load cell.[8]

Alginate Raft Hook/Probe (L-shaped stainless steel wire, 1 mm diameter).[8][11]

250 ml glass beakers (internal diameter of 60-70 mm).[8]

Water bath maintained at 37 ± 0.5°C.[8]

0.1M Hydrochloric acid (HCl).
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Alginate-containing formulation to be tested.

Syringe.

Procedure:

Introduce 150 ml of 0.1M HCl into a 250 ml beaker.[8]

Place the beaker in the water bath and allow the acid to equilibrate to 37°C.[8]

Suspend the L-shaped wire probe in the center of the beaker, with the horizontal arm in the

lower third of the acid.[8]

Shake the test formulation well. Using a syringe, add the maximum recommended dose of

the product into the center of the beaker.[8]

Allow the raft to form undisturbed for 30 minutes.[11][12]

Carefully transfer the beaker to the base of the texture analyzer.

Attach the hook of the wire probe to the texture analyzer's arm.

Initiate the test. The probe is pulled vertically upwards through the raft at a constant speed of

5 mm/s.[12][13]

The peak force (in grams) required to break through the raft is recorded as the raft strength.

[8]

Rheometry provides a more detailed characterization of the viscoelastic properties of the

alginate raft. Oscillatory shear rheometry can quantify the raft's strength (storage modulus, G')

and ductility.[14]

Equipment and Materials:

Shear rheometer with a parallel-plate geometry.[14][15]

Acidic solution (e.g., acetic acid solution of a specific pH).[14]
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Alginate-containing formulation.

Petri dish or similar container for raft formation.

Procedure:

Prepare acidic solutions of varying pH to simulate different stomach acidity levels.[14]

Add a defined volume of the alginate product to the acidic solution in a petri dish to form a

raft.

Allow the raft to age for a specific period (e.g., 30 minutes to 2 hours) in the solution.[14]

Carefully isolate the formed raft and place it on the lower plate of the rheometer.

Lower the upper plate to make contact with the raft, ensuring a consistent sample geometry.

Perform an oscillatory strain sweep (e.g., from 0.1% to 100% strain at a constant angular

frequency of 10 rad/s) to determine the linear viscoelastic region and the critical strain (γc) at

which the raft structure breaks down.[14]

The storage modulus (G') at low strain represents the initial strength of the raft.[14]
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Caption: Mechanism of Gaviscon's alginate raft formation in the stomach.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1233894?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Prepare 150ml 0.1M HCl
in 250ml beaker

2. Equilibrate acid to 37°C
in water bath

3. Suspend L-shaped
wire probe in acid

4. Add maximum recommended
dose of Gaviscon

5. Allow raft to form
for 30 minutes

6. Place beaker on
Texture Analyzer

7. Attach probe to
Texture Analyzer arm

8. Pull probe vertically
at 5 mm/s

9. Record peak force (g)
as Raft Strength

End

Click to download full resolution via product page

Caption: Workflow for in-vitro raft strength measurement using a texture analyzer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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